1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-methyl-1,4-diazepane

• IUPAC Name: [1-(3-chlorophenyl)triazol-4-yl]-(4-methyl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C15H18ClN5O/c1-19-6-3-7-20(9-8-19)15(22)14-11-21(18-17-14)13-5-2-4-12(16)10-13/h2,4-5,10-11H,3,6-9H2,1H3
• InChI Key: LUNPSAQOUNPLBY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)C2=CN(N=N2)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H18ClN5O
• Molecular Weight: 319.79 g/mol

Description

1-(1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-methyl-1,4-diazepane, commonly referred to as CMTD, is an organic compound with a wide range of applications in scientific research. CMTD is a heterocyclic molecule that is composed of an aromatic ring, a heterocyclic ring, and an aliphatic chain. It is a colorless, odorless, and slightly hygroscopic compound with a melting point of 109-111 °C. CMTD is soluble in methanol, ethanol, and other organic solvents, but is insoluble in water.

Scientific Research Applications

CMTD is a versatile compound that is used in a variety of scientific research applications. It has been used in the synthesis of various heterocyclic compounds and in the synthesis of pharmaceuticals. It has also been used to study the structure-activity relationships of various compounds, as well as to study the effects of various drugs on the body. Additionally, it has been used in the synthesis of various polymers, as well as in the synthesis of catalysts for organic reactions.

Mechanism of Action

The mechanism of action of CMTD is not fully understood. However, it is believed that the compound has a number of interactions with biological molecules. It is believed to interact with proteins, nucleic acids, and other macromolecules in the body, and it is believed to have an effect on the activity of enzymes and other proteins. In addition, it is believed to interact with cell membranes, and it is thought to have an effect on cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMTD are not well understood. However, it is believed to have a number of effects on the body, including the modulation of enzyme activity and the regulation of cell signaling pathways. It is also believed to have an effect on the metabolism of drugs and other compounds, as well as to have an effect on the absorption, distribution, and elimination of drugs.

Advantages and Limitations for Lab Experiments

CMTD has a number of advantages and limitations for use in laboratory experiments. One of the advantages of CMTD is its low toxicity, which makes it suitable for use in experiments involving living organisms. Additionally, CMTD is soluble in a variety of organic solvents, which makes it easy to use in a variety of laboratory experiments. However, CMTD is not soluble in water, which limits its use in experiments involving water-soluble compounds.

Future Directions

CMTD has a wide range of potential applications in scientific research and has the potential to be used in a variety of new and innovative ways. Some of the potential future directions for CMTD include its use in the synthesis of new pharmaceuticals, the development of new catalysts for organic reactions, the development of new materials and polymers, and the development of new treatments for diseases. Additionally, CMTD may be used in the development of new diagnostic tools and in the study of the effects of various drugs on the body.

Synthesis Methods

CMTD can be synthesized using a variety of methods, including the reaction of 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl chloride (CTC) with 4-methyl-1,4-diazepane in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds by nucleophilic substitution, where the CTC molecule acts as a leaving group. The reaction is carried out at a temperature of 40-50 °C and a pressure of 1-2 atm.